Cas no 28491-00-1 (3-(3-Chlorophenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(3-Chlorophenoxy)pyrrolidine hydrochloride
• CAS No: 28491-00-1
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 852481
• Update Time: 2025-11-05

3-(3-Chlorophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenoxy)pyrrolidine hydrochloride
• AG-A-51227
• CTK6H2863
• FT-0678081
• I11-840
• MolPort-003-993-210

• Inchi： 1S/C10H12ClNO.ClH/c11-8-2-1-3-9(6-8)13-10-4-5-12-7-10;/h1-3,6,10,12H,4-5,7H2;1H
• InChI Key： PLZHYTNQTCPVLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

3-(3-Chlorophenoxy)pyrrolidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-Chlorophenoxy)pyrrolidine hydrochloride

3-(3-Chlorophenoxy)pyrrolidine hydrochloride: A Comprehensive Overview

3-(3-Chlorophenoxy)pyrrolidine hydrochloride, also known by its CAS registry number CAS No. 28491-00-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of pyrrolidine derivatives, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, a five-membered secondary amine, substituted with a phenoxy group at the 3-position, which introduces both electronic and steric effects that influence its chemical behavior.

The synthesis of 3-(3-Chlorophenoxy)pyrrolidine hydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrrolidine and chlorophenol derivatives. The reaction sequence may include nucleophilic substitution, ring-opening reactions, or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

From a pharmacological perspective, 3-(3-Chlorophenoxy)pyrrolidine hydrochloride has been studied for its potential as a bioactive agent. Preclinical studies have demonstrated that this compound exhibits modulatory effects on various cellular pathways, including those involved in inflammation, oxidative stress, and neurotransmitter signaling. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development in this therapeutic area.

The structural features of 3-(3-Chlorophenoxy)pyrrolidine hydrochloride contribute to its unique physicochemical properties. The phenoxy group at the 3-position introduces electron-withdrawing effects, which can influence the compound's solubility, stability, and bioavailability. Additionally, the presence of the hydrochloride salt form ensures optimal solubility in aqueous media, making it suitable for formulation into various drug delivery systems.

In terms of applications, 3-(3-Chlorophenoxy)pyrrolidine hydrochloride has been explored in both academic and industrial settings. Its role as a building block in organic synthesis has been well-documented, with researchers utilizing it to construct more complex molecules with diverse biological activities. Furthermore, recent studies have investigated its potential as an intermediate in the synthesis of bioactive agents targeting chronic inflammatory diseases and central nervous system disorders.

The safety profile of 3-(3-Chlorophenoxy)pyrrolidine hydrochloride has also been a subject of scrutiny. Toxicological evaluations conducted in accordance with regulatory guidelines have demonstrated that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still required to fully characterize its safety profile and assess any potential risks associated with chronic exposure.

In conclusion, 3-(3-Chlorophenoxy)pyrrolidine hydrochloride, CAS No. 28491-00-1 represents a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structural features and bioactive properties make it a valuable tool for researchers seeking to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play an increasingly important role in the field of drug discovery.